4-[allyl(methylsulfonyl)amino]-N-(4-methoxybenzyl)benzamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-4-[methylsulfonyl(prop-2-enyl)amino]benzamide
• InChI: InChI=1S/C19H22N2O4S/c1-4-13-21(26(3,23)24)17-9-7-16(8-10-17)19(22)20-14-15-5-11-18(25-2)12-6-15/h4-12H,1,13-14H2,2-3H3,(H,20,22)
• InChI Key: GDCCEYXRSSWAIM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2=CC=C(C=C2)N(CC=C)S(=O)(=O)C
• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol

Description

4-[allyl(methylsulfonyl)amino]-N-(4-methoxybenzyl)benzamide is a chemical compound that has been the subject of significant scientific research in recent years. This compound has been studied for its potential applications in a variety of fields, including medicine, biology, and chemistry. In

Mechanism of Action

The mechanism of action of 4-[allyl(methylsulfonyl)amino]-N-(4-methoxybenzyl)benzamide is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes in cells. This inhibition leads to a reduction in the growth and proliferation of cancer cells and can also affect the activity of other cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[allyl(methylsulfonyl)amino]-N-(4-methoxybenzyl)benzamide are varied and depend on the specific application and concentration used. In cancer cells, this compound has been shown to inhibit cell growth and induce apoptosis, or programmed cell death. In chemical biology, this compound can be used to label proteins and track their movement in vivo. Additionally, this compound has been shown to have catalytic activity in certain chemical reactions.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[allyl(methylsulfonyl)amino]-N-(4-methoxybenzyl)benzamide in lab experiments is its versatility. This compound can be used in a variety of applications, from cancer therapy to chemical biology. Additionally, this compound is relatively easy to synthesize and can be produced in large quantities. One limitation of using this compound is its potential toxicity, as it has been shown to have cytotoxic effects in some cell lines. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many future directions for research on 4-[allyl(methylsulfonyl)amino]-N-(4-methoxybenzyl)benzamide. One area of focus could be on further elucidating the mechanism of action of this compound, which could lead to the development of more effective cancer therapies. Additionally, research could focus on developing new applications for this compound, such as in the synthesis of novel materials or as a catalyst in chemical reactions. Finally, research could focus on exploring the potential use of this compound in combination with other drugs or therapies to enhance its effectiveness.

Scientific Research Applications

The scientific research application of 4-[allyl(methylsulfonyl)amino]-N-(4-methoxybenzyl)benzamide is diverse and extensive. This compound has been studied for its potential applications in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use as a tool in chemical biology, as it can be used to label proteins in vivo. Additionally, this compound has been studied for its potential use in the synthesis of novel materials and as a catalyst in chemical reactions.